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Compound of Interest

Compound Name: Benzyl alcohol-13C6

Cat. No.: B3064778

This guide provides comprehensive safety and logistical information for the handling of Benzyl
alcohol-13C6, a stable isotope-labeled form of benzyl alcohol. The safety precautions for
Benzyl alcohol-13C6 are identical to those for unlabeled benzyl alcohol. This document is

intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Immediate Safety Information

For immediate reference, the following table summarizes the key hazards associated with
Benzyl alcohol-13C6.

Hazard . .

. GHS Pictograms Signal Word Hazard Statements
Classification
Acute Toxicity (Oral, Harmful if swallowe

) ngcontent-ng-c41392V0@Rthg"" class="ng-star-inserted"> Jalt text
Inhalation) or if inhaled.[1][2][3]

. I Causes serious eye
Serious Eye Irritation ngcontent-ng-c41392V0@Rthy" " class="ng-star-inserted Sealt text

irritation.[1][2][31[4][5]

May cause an allergic
Skin Sensitization salt text Warning skin reaction.[2][4][5]

[6]
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In case of an emergency, refer to your institution's emergency procedures and contact the

appropriate emergency response personnel.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Benzyl alcohol-13C6

to minimize exposure and ensure personal safety.[7]
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Protection Type

Recommended Equipment

Specifications and Use
Cases

Eye and Face Protection

Chemical safety goggles or a
face shield.[8]

Must be worn at all times in the
laboratory when handling the
chemical. A face shield is
recommended when there is a

risk of splashing.[8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected for
integrity before each use and
changed frequently, especially
if contaminated.[4][8] Use
proper glove removal
technique to avoid skin contact.

[8]

Body Protection

Laboratory coat, apron, or

coveralls.[1][4]

Alab coat is standard for low-
volume work. An impervious
apron or coveralls should be
used for larger quantities or
when there is a significant risk
of splashing.[4]

Respiratory Protection

NIOSH/MSHA-approved
respirator.[6][8]

Required when working outside
of a fume hood, if ventilation is
inadequate, or if exposure
limits are exceeded.[6][7][8]
The type of respirator (e.g., air-
purifying with organic vapor
cartridges or a supplied-air
respirator) depends on the
concentration of airborne

vapors.[6][8]

Exposure Limits and Toxicity

Adherence to established exposure limits is crucial to prevent adverse health effects.
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Parameter Value Reference

Workplace Environmental

10 ppm (44.2 mg/m3 319
Exposure Level (WEEL) - TWA ppm ( g/m?) 13109]
Acute Oral Toxicity Harmful if swallowed.[2][3]
Acute Inhalation Toxicity Harmful if inhaled.[2][3][4]

Causes serious eye irritation.

[21(31(4]

Eye Irritation

Skin Irritation May cause skin irritation.[4]

May cause an allergic skin
reaction.[2][4][6]

Skin Sensitization

Operational and Disposal Plans
Step-by-Step Handling Procedures

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the container is properly labeled.

Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.[1][7][8][9] Keep the container tightly closed and store under an inert atmosphere if
possible.[5][7][9] Benzyl alcohol is incompatible with strong oxidizing agents.[6]

Preparation: Before handling, ensure that all necessary PPE is worn correctly. An eyewash
station and safety shower must be readily accessible.[4][7][9]

Handling: All handling of Benzyl alcohol-13C6 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[7] Avoid inhalation of vapors and contact with skin
and eyes.[7][8] Do not eat, drink, or smoke in the handling area.[1][4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4][8] Clean the
work area and any equipment used.

Emergency First Aid Procedures
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¢ In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[8][10]

¢ In case of skin contact: Remove contaminated clothing and wash the affected area with soap
and plenty of water.[8][10] If skin irritation or a rash occurs, seek medical attention.[4][6]

« If inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial
respiration or oxygen.[4][7][8] Seek immediate medical attention.[11][12]

o If swallowed: Do NOT induce vomiting. Rinse the mouth with water.[8][10] Never give
anything by mouth to an unconscious person.[8] Seek immediate medical attention.[8][10]

Disposal Plan

» Waste Collection: Collect all waste containing Benzyl alcohol-13C6 in a designated, properly
labeled, and sealed container.

» Disposal: Dispose of the chemical waste in accordance with all local, state, and federal
regulations.[4][6] Do not dispose of it down the drain or into the environment.[8][13] Empty
containers should be treated as hazardous waste and disposed of accordingly.[6]

Accidental Release and Spill Response
In the event of a spill, follow these steps to ensure safety and proper cleanup:

o Evacuation and Isolation: Immediately evacuate all non-essential personnel from the spill
area. Isolate the area to prevent further spread.[1]

« Ventilation: Ensure the area is well-ventilated to disperse any vapors.

o Personal Protection: Before attempting to clean the spill, responders must be wearing the
appropriate PPE, including respiratory protection.[1][8]

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand, earth, or vermiculite.[1][7][8][11] For large spills, create a dike to contain the
material.[6]
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¢ Cleanup: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste disposal.[8]

+ Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.[1]

» Reporting: Report the spill to the appropriate environmental health and safety department at

your institution.

Spill Response Workflow

Click to download full resolution via product page

Workflow for responding to a chemical spill.

Physical and Chemical Properties

The following table summarizes key physical and chemical properties of Benzyl alcohol.
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Property Value

Appearance Colorless liquid

Odor Faint, aromatic

Flash Point 93 - 100.4 °C (199.4 - 212.7 °F)[1][7]
Autoignition Temperature 435 - 436 °C (815 - 816.8 °F)[1][7]
Lower Explosive Limit (LEL) 1.3%

Upper Explosive Limit (UEL) 13 %

Vapor Pressure 0.1 mmHg @ 20 °C (68 °F)[14][15]
Vapor Density 3.72 (Air = 1)[14][15]

Specific Gravity 1.04 - 1.05

Water Solubility Slightly soluble[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

¢ 10. valudor.com [valudor.com]

e 11. agilent.com [agilent.com]

e 12. fishersci.com [fishersci.com]

e 13. pentachemicals.eu [pentachemicals.eu]

e 14. BENZYL ALCOHOL | Occupational Safety and Health Administration [osha.gov]
e 15. BENZYL ALCOHOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Benzyl Alcohol-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3064778#personal-protective-equipment-for-handling-
benzyl-alcohol-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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